Cas no 653578-28-0 (Phenol, 2-(2-propenyl)-4-[(trifluoromethyl)thio]-)

• Product Name: Phenol, 2-(2-propenyl)-4-[(trifluoromethyl)thio]-
• CAS No: 653578-28-0
• MF: C₁₀H₉F₃OS
• MW: 234.238072156906
• CID: 400310
• PubChem ID: 69052492
• Update Time: 2025-04-19

Phenol, 2-(2-propenyl)-4-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(2-propenyl)-4-[(trifluoromethyl)thio]-
• 2-prop-2-enyl-4-(trifluoromethylsulfanyl)phenol
• SCHEMBL4460397
• 2-(Prop-2-en-1-yl)-4-[(trifluoromethyl)sulfanyl]phenol
• 653578-28-0
• DTXSID00739606

• Inchi： 1S/C10H9F3OS/c1-2-3-7-6-8(4-5-9(7)14)15-10(11,12)13/h2,4-6,14H,1,3H2
• InChI Key： HOTWNTNUQKTAKL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C(=C1)CC=C)O

Computed Properties

• Exact Mass: 234.03267
• Monoisotopic Mass: 234.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23